Cas no 2138080-91-6 (tert-butyl N-2-(1-cyclohexylethoxy)-3-iodo-2-methylpropylcarbamate)

• Product Name: tert-butyl N-2-(1-cyclohexylethoxy)-3-iodo-2-methylpropylcarbamate
• CAS No: 2138080-91-6
• MF: C₁₇H₃₂INO₃
• MW: 425.345357894897
• CID: 6546660
• PubChem ID: 165494515
• Update Time: 2025-08-05

tert-butyl N-2-(1-cyclohexylethoxy)-3-iodo-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-cyclohexylethoxy)-3-iodo-2-methylpropylcarbamate
• 2138080-91-6
• tert-butyl N-[2-(1-cyclohexylethoxy)-3-iodo-2-methylpropyl]carbamate
• EN300-1137081

• Inchi： 1S/C17H32INO3/c1-13(14-9-7-6-8-10-14)21-17(5,11-18)12-19-15(20)22-16(2,3)4/h13-14H,6-12H2,1-5H3,(H,19,20)
• InChI Key： PYLMBVDLSRSLJB-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OC(C)C1CCCCC1

Computed Properties

• Exact Mass: 425.14269g/mol
• Monoisotopic Mass: 425.14269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-2-(1-cyclohexylethoxy)-3-iodo-2-methylpropylcarbamate

Introduction to Tert-butyl N-2-(1-cyclohexylethoxy)-3-iodo-2-methylpropylcarbamate (CAS No. 2138080-91-6)

Tert-butyl N-2-(1-cyclohexylethoxy)-3-iodo-2-methylpropylcarbamate, with the CAS number 2138080-91-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further exploration in drug development and synthetic chemistry.

The molecular structure of Tert-butyl N-2-(1-cyclohexylethoxy)-3-iodo-2-methylpropylcarbamate features a combination of bulky and electron-rich substituents, which contribute to its reactivity and potential biological activity. The presence of an iodo group at the 3-position and a tert-butyl carbamate moiety at the 2-position introduces specific electronic and steric effects that can influence its interactions with biological targets. These features make it an intriguing molecule for researchers looking to develop novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of halogenated carbamates due to their diverse applications in medicinal chemistry. The iodo-substituted carbamates, in particular, have been explored for their potential as intermediates in the synthesis of more complex molecules, including antiviral and anticancer agents. The structural motif of Tert-butyl N-2-(1-cyclohexylethoxy)-3-iodo-2-methylpropylcarbamate aligns well with this trend, offering a versatile platform for further functionalization and derivatization.

One of the key aspects of this compound is its potential utility in cross-coupling reactions, which are fundamental to modern organic synthesis. The iodo group serves as an excellent handle for palladium-catalyzed reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions allow for the introduction of various aryl or vinyl groups, expanding the structural diversity of derivatives derived from Tert-butyl N-2-(1-cyclohexylethoxy)-3-iodo-2-methylpropylcarbamate. Such modifications can be tailored to enhance specific biological activities or improve pharmacokinetic properties.

Moreover, the compound's bulky tert-butyl group provides steric hindrance, which can be exploited to modulate binding affinities and selectivity in drug design. This feature is particularly relevant in the development of enzyme inhibitors, where precise spatial orientation of substituents can significantly impact binding efficiency. The combination of these structural elements makes Tert-butyl N-2-(1-cyclohexylethoxy)-3-iodo-2-methylpropylcarbamate a promising candidate for further investigation.

Recent studies have highlighted the importance of halogenated carbamates in the development of next-generation therapeutics. For instance, researchers have demonstrated that iodo-substituted carbamates can serve as effective probes for studying enzyme mechanisms and identifying new drug targets. The structural complexity of Tert-butyl N-2-(1-cyclohexylethoxy)-3-iodo-2-methylpropylcarbamate allows it to mimic natural substrates or modulate enzyme activity in unique ways, providing insights into biological pathways that may lead to novel therapeutic strategies.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to streamline the process and improve scalability. These methodologies are essential for producing sufficient quantities of Tert-butyl N-2-(1-cyclohexylethoxy)-3-iodo-2-methylpropylcarbamate for both laboratory research and potential industrial applications.

In conclusion, Tert-butyl N-2-(1-cyclohexylethoxy)-3-iodo-2-methylpropylcarbamate (CAS No. 2138080-91-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and synthetic research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the development of innovative therapeutic solutions.